1-[(2-Chlorophenyl)sulfonyl]-2-pyrrolidinecarboxylic acid

• IUPAC Name: 1-(2-chlorophenyl)sulfonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H12ClNO4S/c12-8-4-1-2-6-10(8)18(16,17)13-7-3-5-9(13)11(14)15/h1-2,4,6,9H,3,5,7H2,(H,14,15)
• InChI Key: FOXDUESWMSWDKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2Cl)C(=O)O
• Molecular Formula: C11H12ClNO4S
• Molecular Weight: 289.74 g/mol
• CAS No.: 251096-95-4

Description

1-[(2-Chlorophenyl)sulfonyl]-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C11H12ClNO4S and its molecular weight is 289.73. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Persistence and Bioaccumulation

• PFAs, including perfluorinated carboxylates (PFCAs) and perfluorinated sulfonates (PFASs), exhibit environmental persistence. Notably, perfluorooctane sulfonate (PFOS) has been classified as a persistent and bioaccumulative substance. Research highlights the bioaccumulation potential of PFASs is directly related to the length of each compound's fluorinated carbon chain, with PFASs being more bioaccumulative than PFCAs of the same chain length (Conder et al., 2008).

Microbial Degradation

• Polyfluoroalkyl chemicals, potential precursors to PFAAs, degrade in the environment through abiotic and microbial processes, leading to PFCAs and PFSAs formation. This review underlines the importance of understanding biodegradation pathways to assess the environmental fate of these compounds (Liu & Avendaño, 2013).

Developmental Toxicity

• The developmental toxicity of perfluoroalkyl acids, such as PFOS and PFOA, has been a subject of investigation, with studies indicating potential health risks associated with exposure to these compounds (Lau et al., 2004).

Treatment and Removal Methods

• Filtration and sorption technologies have been identified as effective means for removing PFAs from aqueous waste streams, though challenges remain in the development of efficient treatment methods for these persistent compounds (Rayne & Forest, 2009).

Alternatives and Regulations

• The transition to fluorinated alternatives in response to the health and environmental concerns associated with PFCAs and PFSAs is discussed, highlighting the need for further research and regulation to ensure the safety of these substitutes (Wang et al., 2013).